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Compound of Interest

Compound Name: Boc-NH-PEG3-NHS ester

Cat. No.: B8106493

Essential Safety and Handling Guide for Boc-
NH-PEG3-NHS Ester

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides essential, immediate safety and logistical
information for the proper use and disposal of Boc-NH-PEG3-NHS ester, a common PEG-
based linker used in the synthesis of PROTACs. Adherence to these protocols is crucial for
ensuring a safe laboratory environment and the integrity of your research.

Physicochemical and Storage Data

A clear understanding of the compound's properties is the first step toward safe handling. Key
guantitative data for Boc-NH-PEG3-NHS ester are summarized below.
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Property Value Source
Molecular Formula C18H30N209 [1112]
Molecular Weight 418.44 g/mol [2]
Appearance Colorless to light yellow liquid [3]
Solubility in DMSO 50 mg/mL (119.49 mM) [2]
Storage (Pure Form) -20°C for up to 3 years [2]

-80°C for up to 6 months;
Storage (In Solvent) [3]
-20°C for up to 1 month

Personal Protective Equipment (PPE)

Due to the potential hazards associated with NHS esters, including skin and eye irritation,
appropriate personal protective equipment must be worn at all times.[4][5]

PPE Category Required Item Rationale

) Chemical-resistant gloves To prevent skin contact and
Hand Protection o o
(e.g., nitrile) potential irritation.

) Safety glasses with side
Eye Protection ) To protect eyes from splashes.
shields or goggles

To protect skin and clothing

Body Protection Laboratory coat o

from contamination.

To ensure adequate ventilation
Work Area Chemical fume hood and prevent inhalation of any

potential vapors or aerosols.[5]

Step-by-Step Operational Protocol

Follow this detailed procedure for the safe handling and use of Boc-NH-PEG3-NHS ester, from
receiving the compound to its final disposal.

1. Receiving and Storage:
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 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

« Verification: Confirm that the product name and CAS number (2250216-93-2) match your
order.[2]

o Storage: Immediately store the compound in a tightly sealed container at -20°C, protected
from light and moisture.[1]

2. Preparation of Stock Solution:

o Equilibration: Before opening, allow the container to warm to room temperature in a
desiccator. This prevents moisture condensation, which can hydrolyze the NHS ester.

e Weighing: In a chemical fume hood, carefully weigh the desired amount of the compound.

» Dissolution: In a fume hood, add the appropriate solvent (e.g., DMSO) to the solid. If
necessary, use an ultrasonic bath to ensure complete dissolution.[2]

3. Experimental Use:

e Always conduct all experimental work involving Boc-NH-PEG3-NHS ester and its solutions
within a certified chemical fume hood to minimize inhalation exposure.

o Use designated and properly calibrated equipment for all measurements and transfers.

e Avoid the formation of dust and aerosols.

Disposal Plan

Proper disposal of chemical waste is critical for environmental protection and laboratory safety.

o Waste Segregation: All materials contaminated with Boc-NH-PEG3-NHS ester, including
unused solutions, pipette tips, and empty containers, must be collected in a designated,
clearly labeled hazardous waste container.

» Disposal Route: Dispose of all chemical waste in accordance with local, state, and federal
regulations.[6] Do not dispose of this chemical down the drain.[7]
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o Decontamination: Any surfaces or non-disposable equipment that come into contact with the
compound should be decontaminated with a suitable solvent (e.g., ethanol), and the rinsate
collected as hazardous waste.[6]

Emergency Procedures

In the event of accidental exposure, follow these first aid measures immediately.

Exposure Route First Aid Measures

Wash the affected area with plenty of soap and
Skin Contact water. If irritation persists, seek medical

attention.[6]

Rinse cautiously with water for several minutes.
Eye Contact Remove contact lenses if present and easy to

do. Continue rinsing and seek medical attention.

Move the individual to fresh air and keep them

in a position comfortable for breathing. If

Inhalation , .
respiratory symptoms develop, seek medical
attention.[6]

) Rinse mouth with water. Do not induce vomiting.

Ingestion

Seek immediate medical attention.

Workflow for Safe Handling

The following diagram illustrates the logical flow for the safe handling of Boc-NH-PEG3-NHS
ester.
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Caption: Safe handling workflow for Boc-NH-PEG3-NHS ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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